Cas no 2361668-93-9 (N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361668-93-9
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5415355
• PubChem ID: 145906463
• Update Time: 2025-07-08

N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361668-93-9
• EN300-26574496
• N-[2-[(1-Tert-butyl-2-oxopyrrolidin-3-yl)amino]-2-oxoethyl]-N-ethylprop-2-enamide
• Z2912798953
• N-{[(1-tert-butyl-2-oxopyrrolidin-3-yl)carbamoyl]methyl}-N-ethylprop-2-enamide
• N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C15H25N3O3/c1-6-13(20)17(7-2)10-12(19)16-11-8-9-18(14(11)21)15(3,4)5/h6,11H,1,7-10H2,2-5H3,(H,16,19)
• InChI Key： JARNTTYWAWLBKN-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1CCN(C(C)(C)C)C1=O)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.7±50.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Additional information on N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide

N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide: A Comprehensive Overview

The compound N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide, identified by the CAS number 2361668-93-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, specifically featuring a pyrrolidine ring and a propenamide group. Its structure is characterized by a substituted pyrrolidinone moiety linked to an ethyl group via an amide bond, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the yield but also improve the purity of the product, which is crucial for its application in drug discovery and material science. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and HRMS, confirming its molecular formula as C₁₈H₃₀N₄O₃.

The compound's unique properties stem from its functional groups. The pyrrolidinone ring contributes to its stability and solubility, while the propenamide group imparts reactivity, making it an ideal candidate for further chemical transformations. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and inhibitors of enzymatic pathways. For instance, researchers have utilized this compound to design inhibitors targeting kinases involved in cancer progression, demonstrating its potential in oncology research.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability has been evaluated through differential scanning calorimetry (DSC), revealing no significant decomposition up to 250°C. These characteristics make it suitable for use in high-throughput screening assays and combinatorial chemistry libraries.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyrrolidinone intermediate. Key steps include the formation of the amide bond through nucleophilic acyl substitution and subsequent alkylation to introduce the ethyl group. Optimization of reaction conditions, such as temperature and catalyst selection, has been critical in achieving high yields and maintaining product quality.

From an environmental standpoint, this compound has been assessed for its biodegradability under aerobic conditions. Studies indicate moderate biodegradation rates, suggesting that it may persist in certain ecosystems if not properly managed. This highlights the importance of responsible handling and disposal practices in industrial settings.

In conclusion, N-[2-[[1-(1,1-Dimethylethyl)-2-oxo-3-pyrrolidinyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No: 2361668-93-9) is a promising molecule with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methods and characterization techniques, position it as a valuable tool for researchers in academia and industry alike.